![molecular formula C11H21NO5 B6190428 4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid CAS No. 2731015-03-3](/img/no-structure.png)
4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid
Overview
Description
4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid, also known as tert-butyl (2-aminoethoxy)acetate (TBAA), is an organic compound with a molecular formula of C9H19NO4. It is a colorless liquid with a faint, sweet odor and a boiling point of 115-116 °C. TBAA has been used in various scientific applications, such as in the synthesis of peptides, as a reagent for the reduction of carboxylic acids, and in the synthesis of pharmaceuticals.
Scientific Research Applications
TBAA is widely used in scientific research applications, such as in the synthesis of peptides. It has been used as a reagent for the reduction of carboxylic acids to their corresponding alcohols in the presence of a catalyst. It has also been used in the synthesis of pharmaceuticals, such as for the synthesis of loratadine, a drug used to treat allergies. TBAA has also been used to synthesize other organic compounds, such as amino acids, amino alcohols, and amines.
Mechanism of Action
TBAA acts as a reducing agent and is used to reduce carboxylic acids to their corresponding alcohols. The reaction occurs through a nucleophilic addition-elimination mechanism, in which the nucleophilic oxygen atom of the TBAA attacks the carboxylic acid and forms a tetrahedral intermediate. This intermediate is then eliminated to form the alcohol product.
Biochemical and Physiological Effects
TBAA has been studied for its biochemical and physiological effects. It has been found to have antioxidant activity, which may be beneficial in reducing oxidative stress and inflammation. It has also been found to have anti-inflammatory and anti-apoptotic effects, which may be beneficial in treating certain diseases and disorders.
Advantages and Limitations for Lab Experiments
TBAA has several advantages for use in lab experiments. It is relatively inexpensive and readily available, and it is relatively stable in air. It is also a relatively mild reducing agent, which makes it suitable for use in a variety of reactions. However, it is also a relatively weak reducing agent, so it may not be suitable for use in certain reactions.
Future Directions
Future research could focus on further exploring the biochemical and physiological effects of TBAA. For example, further research could be done to determine the exact mechanism by which TBAA has antioxidant and anti-inflammatory effects. Additionally, further research could be done to explore the potential therapeutic applications of TBAA, such as in the treatment of certain diseases and disorders. Finally, further research could be done to explore the potential of TBAA as a reagent for the synthesis of other organic compounds.
Synthesis Methods
TBAA can be synthesized by reacting 4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid alcohol with acetic acid and ethylenediamine in the presence of a catalyst. This reaction results in the formation of this compound ethylenediamine acetate, which is then hydrolyzed to yield TBAA. Alternatively, TBAA can be synthesized by reacting this compound alcohol with ethylenediamine and acetic anhydride, followed by hydrolysis of the resulting this compound ethylenediamine acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid involves the protection of the amine group, followed by the reaction with butanoic acid. The protected amine group is then deprotected to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "4-bromo-1-butanol", "sodium hydride", "butanoic acid", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "tert-butyl carbamate is reacted with 4-bromo-1-butanol in the presence of sodium hydride to yield 2-[(tert-butoxy)carbonyl]aminoethanol", "2-[(tert-butoxy)carbonyl]aminoethanol is then reacted with butanoic acid in the presence of diethyl ether and hydrochloric acid to yield 4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)butanoic acid", "the protected amine group is then deprotected using sodium hydroxide and sodium bicarbonate to yield the final product", "the product is purified using magnesium sulfate and ethyl acetate" ] } | |
CAS RN |
2731015-03-3 |
Molecular Formula |
C11H21NO5 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
